2-[4-Butyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetonitrile

• IUPAC Name: 2-[4-butyl-4-(4-fluorophenyl)-2,5-dioxoimidazolidin-1-yl]acetonitrile
• InChI: InChI=1S/C15H16FN3O2/c1-2-3-8-15(11-4-6-12(16)7-5-11)13(20)19(10-9-17)14(21)18-15/h4-7H,2-3,8,10H2,1H3,(H,18,21)
• InChI Key: HLNNPRMMQPQHPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(C(=O)N(C(=O)N1)CC#N)C2=CC=C(C=C2)F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

4-Fluorophenylacetonitrile is a starting reagent in the synthesis of various derivatives. It’s a clear, colorless to pale yellow liquid.

Synthesis Analysis

4-Fluorophenylacetonitrile is used in the synthesis of 1-Alkyl-N-[2-ethyl-2-(4-fluorophenyl)butyl]piperidine-4-carboxamide derivatives.

Molecular Structure Analysis

The molecular formula of 4-Fluorophenylacetonitrile is C8H6FN. The InChI Key is JHQBLYITVCBGTO-UHFFFAOYSA-N.

Chemical Reactions Analysis

4-Fluorophenylacetonitrile undergoes biotransformation to 4-Fluorophenylacetic acid by marine fungi, Aspergillus sydowii Ce19.

Physical And Chemical Properties Analysis

4-Fluorophenylacetonitrile has a refractive index of 1.5002 (lit.). It has a boiling point of 119-120 °C/18 mmHg (lit.) and a density of 1.126 g/mL at 25 °C (lit.).

Safety and Hazards

4-Fluorophenylacetonitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.